Cas no 847818-67-1 (BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-)
847818-67-1 structure
Product Name:BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-
CAS No:847818-67-1
MF:C10H19BN2O4
MW:242.079862833023
CID:3398596
PubChem ID:11379500
Update Time:2025-04-21
BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]- Chemical and Physical Properties
Names and Identifiers
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- BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-
- Boronic acid, B-[1-(3,3-diethoxypropyl)-1H-pyrazol-5-yl]-
- DB-160522
- (1-(3,3-Diethoxypropyl)-1H-pyrazol-5-yl)boronic acid
- DTXSID801208558
- B-[1-(3,3-Diethoxypropyl)-1H-pyrazol-5-yl]boronic acid
- 847818-67-1
- SCHEMBL15331769
-
- Inchi: 1S/C10H19BN2O4/c1-3-16-10(17-4-2)6-8-13-9(11(14)15)5-7-12-13/h5,7,10,14-15H,3-4,6,8H2,1-2H3
- InChI Key: RJFMXDJOXIDLBJ-UHFFFAOYSA-N
- SMILES: B(C1N(CCC(OCC)OCC)N=CC=1)(O)O
Computed Properties
- Exact Mass: 242.1437873Da
- Monoisotopic Mass: 242.1437873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.7Ų
BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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